2-[(3E)-1-(dimethylamino)-3-{[(4-fluorophenyl)methoxy]imino}propylidene]propanedinitrile

• IUPAC Name: 2-[(3E)-1-(dimethylamino)-3-[(4-fluorophenyl)methoxyimino]propylidene]propanedinitrile
• InChI: InChI=1S/C15H15FN4O/c1-20(2)15(13(9-17)10-18)7-8-19-21-11-12-3-5-14(16)6-4-12/h3-6,8H,7,11H2,1-2H3/b19-8+
• InChI Key: FHLCVOZUODHQBT-UFWORHAWSA-N
• Canonical SMILES: CN(C)C(=C(C#N)C#N)CC=NOCC1=CC=C(C=C1)F
• Isomeric SMILES: CN(C)C(=C(C#N)C#N)C/C=N/OCC1=CC=C(C=C1)F
• Molecular Formula: C15H15FN4O
• Molecular Weight: 286.30 g/mol

Description

2-[(3E)-1-(dimethylamino)-3-{[(4-fluorophenyl)methoxy]imino}propylidene]propanedinitrile is a useful research compound. Its molecular formula is C15H15FN4O and its molecular weight is 286.31. The purity is usually 95%.
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Scientific Research Applications

Chemical Modification and Synthesis

• Modification of Cephalosporin Antibiotics

  The compound 2-[(fluoromethoxy)imino]-1,3-propanedinitrile, closely related to the queried compound, is used in the efficient synthesis of chemical modifiers for cephalosporin antibiotics. This demonstrates its utility in pharmaceutical chemistry (Kanai et al., 1993).

• Synthesis of Heterocyclic Compounds

  The compound undergoes reactions with 1,3-bidentate nucleophiles, leading to the formation of dimethylamino(imino)-allenylidene complexes. This is significant in the synthesis of six-membered heterocyclic carbene complexes, indicating its importance in organometallic chemistry (Szesni et al., 2005).

Structural and Physical Properties

• Structural Analysis and Properties

  Research has been conducted on the structural properties of derivatives of 2-(phenylmethylene)propanedinitriles. This includes studies on the rotation around carbon-amino nitrogen bonds and the barriers to this rotation, contributing to our understanding of the compound's chemical behavior and stability (Karlsen et al., 2002).

• Nonlinear Optical Properties

  Investigations into the nonlinear optical properties of analogs of this compound, focusing on aspects like polarizability and hyperpolarizability, have been conducted. This research is pivotal in the field of materials science, particularly for applications in photonic devices (Bhagwat & Sekar, 2019).

Applications in Biochemistry and Pharmacology

• Photophysical Studies: The study of a derivative of this compound, (2Z)-3-[4-(dimethylamino) phenyl]-2-(4-fluorophenyl) prop-2-ene-nitrile, in different media revealed important photophysical characteristics. This research is crucial for the potential application of such compounds in organic photoemitting diodes and other optical technologies (Pannipara et al., 2015).